![molecular formula C8H10N8OS B3122614 N-hydroxy-N'-[4-methylsulfanyl-6-(1,2,4-triazol-1-ylmethyl)-1,3,5-triazin-2-yl]methanimidamide CAS No. 303150-32-5](/img/structure/B3122614.png)
N-hydroxy-N'-[4-methylsulfanyl-6-(1,2,4-triazol-1-ylmethyl)-1,3,5-triazin-2-yl]methanimidamide
Overview
Description
N-hydroxy-N'-[4-methylsulfanyl-6-(1,2,4-triazol-1-ylmethyl)-1,3,5-triazin-2-yl]methanimidamide is a useful research compound. Its molecular formula is C8H10N8OS and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Chemical Transformations and Synthesis
- Ring Expansion and Structural Analysis: Butler et al. (1992) explored the ring expansion of 1,2,3-triazolium salts to 2,3-dihydro-1,2,4-triazines and 1-aminoimidazoles, revealing insights into the equilibrium between acyclic and cyclic forms of triazolium compounds (Butler et al., 1992).
- Synthesis of Alaninamides: Sañudo et al. (2006) described the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, contributing to a new class of cyclic dipeptidyl ureas (Sañudo et al., 2006).
2. Fungicidal Applications
- Synthesis of Hetaryl Triazines with Fungicidal Activity: El-Telbani et al. (2007) studied the synthesis of 6-hetaryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and 7-hetaryl[1,3,4]thiadiazolo[2,3-c][1,2,4]triazines, revealing their potential as fungicidal agents (El-Telbani et al., 2007).
3. Utilization in Bacterial Growth
- Bacterial Utilization of Triazine Compounds: Cook and Hütter (1982) discovered that certain bacteria could utilize s-triazine herbicides such as prometryne and ametryne as a sulfur source for growth (Cook & Hütter, 1982).
4. Theoretical and Structural Studies
- Ab Initio Calculations and Crystallographic Analysis: Butler et al. (1990) and Moreno-Fuquen et al. (2019) provided insights into the structural characteristics and theoretical aspects of related triazine compounds, enhancing understanding of their chemical behavior (Butler et al., 1990), (Moreno-Fuquen et al., 2019).
5. Innovative Synthesis Methods
- Synthesis of Bicyclic Imidazole and Triazole Derivatives: Pätzel et al. (1991) focused on synthesizing bicyclic imidazole, 1,2,4-triazole, and 1,3,5-triazine derivatives, demonstrating novel methods of creating complex heterocyclic structures (Pätzel et al., 1991).
6. Analytical and Reaction Pathway Studies
- ESI-MS Study of Reaction Pathways: Madsen and Søgaard (2012) utilized electrospray ionisation mass spectrometry (ESI-MS) to study the reaction pathways of hydrogen sulphide scavenging with hexahydro-s-triazine, providing important analytical insights (Madsen & Søgaard, 2012).
Properties
IUPAC Name |
N-hydroxy-N'-[4-methylsulfanyl-6-(1,2,4-triazol-1-ylmethyl)-1,3,5-triazin-2-yl]methanimidamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N8OS/c1-18-8-14-6(2-16-5-9-3-11-16)13-7(15-8)10-4-12-17/h3-5,17H,2H2,1H3,(H,10,12,13,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFYNREBDJXSPNO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=NC(=N1)N=CNO)CN2C=NC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC1=NC(=NC(=N1)/N=C/NO)CN2C=NC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N8OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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